![molecular formula C18H15ClN4S B286892 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286892.png)
3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has garnered interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its antifungal and cytotoxic effects by inhibiting the activity of enzymes involved in various cellular processes.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits low toxicity and does not cause significant biochemical or physiological effects in animal models. This makes it an attractive option for further research in various fields.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high yield in the synthesis process. This makes it a cost-effective option for researchers.
However, one limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research involving 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential use as an antifungal agent in clinical settings. Further studies are needed to determine its efficacy and safety in humans.
Another future direction for research involving this compound is its potential use in the development of new cancer treatments. Studies are needed to further elucidate its mechanism of action and determine its efficacy in vivo.
Overall, this compound is a promising compound with potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and determine its efficacy and safety in various settings.
Synthesis Methods
The synthesis of 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzylamine with 3,5-dimethylphenylisothiocyanate in the presence of triethylamine. The resulting product is then treated with hydrazine hydrate to form the desired compound. The yield of this synthesis method is reported to be high, making it an attractive option for researchers.
Scientific Research Applications
The potential applications of 3-(4-Chlorobenzyl)-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. One area of interest is its potential use as an antifungal agent. Studies have shown that this compound exhibits significant antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus.
Another potential application of this compound is in the field of cancer research. Research has shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer.
Properties
Molecular Formula |
C18H15ClN4S |
---|---|
Molecular Weight |
354.9 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)methyl]-6-(3,5-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H15ClN4S/c1-11-7-12(2)9-14(8-11)17-22-23-16(20-21-18(23)24-17)10-13-3-5-15(19)6-4-13/h3-9H,10H2,1-2H3 |
InChI Key |
DAGSCWZDXYFLKD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl)C |
Origin of Product |
United States |
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